Cas no 1261737-95-4 (2-(5-Chloropyrimidin-4-yl)acetonitrile)

• Product Name: 2-(5-Chloropyrimidin-4-yl)acetonitrile
• CAS No: 1261737-95-4
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD18415907
• CID: 1089932
• PubChem ID: 71628810
• Update Time: 2025-06-07

2-(5-Chloropyrimidin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloropyrimidin-4-yl)acetonitrile
• 5-CHLOROPYRIMIDINE-4-ACETONITRILE
• 5-ChloropyriMinde-4-Acetonitrile
• 4-Pyrimidineacetonitrile, 5-chloro-
• (5-Chloropyrimidin-4-yl)acetonitrile
• LS21210
• AK141801
• 5-Chloro-4-pyrimidineacetonitrile
• SCHEMBL21582314
• DB-382452
• A927528
• 1261737-95-4
• SB55644
• DTXSID00856524
• DS-7322
• AKOS022173462
• CS-0186426
• A11654

• MDL： MFCD18415907
• Inchi： 1S/C6H4ClN3/c7-5-3-9-4-10-6(5)1-2-8/h3-4H,1H2
• InChI Key： HSXNXCMGGODPSW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN=C1CC#N

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 0.5

2-(5-Chloropyrimidin-4-yl)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P280
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(5-Chloropyrimidin-4-yl)acetonitrile

Professional Introduction to 2-(5-Chloropyrimidin-4-yl)acetonitrile (CAS No. 1261737-95-4)

2-(5-Chloropyrimidin-4-yl)acetonitrile, with the chemical identifier CAS No. 1261737-95-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both a chloropyrimidine moiety and an acetonitrile group, making it a versatile intermediate in synthetic chemistry and drug development.

The 5-Chloropyrimidin-4-yl substituent in the molecular structure is particularly noteworthy due to its role as a key pharmacophore in numerous drug candidates. Pyrimidine derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The presence of a chlorine atom at the 5-position enhances the electrophilicity of the ring, facilitating further functionalization and enabling the synthesis of more complex molecules. This feature makes 2-(5-Chloropyrimidin-4-yl)acetonitrile a valuable building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based drugs. One of the most promising areas is the exploration of kinase inhibitors, which are crucial in targeted cancer therapy. The acetonitrile group in 2-(5-Chloropyrimidin-4-yl)acetonitrile provides a site for further derivatization, allowing chemists to modify the compound into potent inhibitors of specific kinases. For instance, studies have shown that pyrimidine derivatives can selectively inhibit tyrosine kinases, which are overactive in many types of cancer.

Another area where this compound has shown promise is in the development of antiviral agents. The structural similarity between pyrimidine nucleobases and those found in viral genomes makes these derivatives effective at inhibiting viral replication. Recent research has highlighted the potential of 2-(5-Chloropyrimidin-4-yl)acetonitrile as a precursor for synthesizing compounds that can disrupt viral polymerase enzymes, thereby preventing the spread of infections.

The agrochemical industry has also benefited from the versatility of pyrimidine derivatives. Fungicides and herbicides based on these structures have demonstrated high efficacy in protecting crops from pathogens and pests. The chloropyrimidine moiety plays a critical role in enhancing the bioactivity of these compounds by improving their binding affinity to target enzymes in fungi and plants. This has led to the development of more sustainable and environmentally friendly agricultural solutions.

Synthetic methodologies for producing 2-(5-Chloropyrimidin-4-yl)acetonitrile have been refined over time, making it more accessible for industrial applications. One common approach involves the nucleophilic substitution reaction between 4-chloroacetonitrile and a suitable pyrimidine derivative under controlled conditions. Advances in catalytic systems have further improved yield and purity, reducing costs and environmental impact.

The compound's stability under various conditions is another important factor contributing to its widespread use. Pyrimidine derivatives are generally stable at room temperature but may require specific storage conditions to maintain their integrity. Solubility studies have shown that 2-(5-Chloropyrimidin-4-yl)acetonitrile exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile, which facilitates its use in various synthetic protocols.

In conclusion, 2-(5-Chloropyrimidin-4-yl)acetonitrile (CAS No. 1261737-95-4) is a multifunctional compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry and drug development.